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Compound of Interest

Compound Name: 1,1-Dibutoxybutane

Cat. No.: B1265885

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of 1,1-
Dibutoxybutane, also known as Butyraldehyde Dibutyl Acetal. The information is compiled for
use by researchers, scientists, and professionals in drug development and other scientific
fields.

Physicochemical Properties

1,1-Dibutoxybutane is a colorless liquid with a fruity odor.[1] It is a stable compound under
normal temperatures and pressures.[1] Key quantitative data regarding its properties are
summarized in the table below.
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Property Value Source
CAS Number 5921-80-2 [2][3][4][5]16]
Molecular Formula C12H2602 [21[31[4][5][7]
Molecular Weight 202.33 g/mol 2113114171
Boiling Point 214 °C (lit.) [718]

126 °C [1]

486 K [5]

Melting Point -78 °C [1]

Density 0.84 g/cm?3 [2]

0.8669 g/cm? (at 25 °C) [718]

Refractive Index 1.42 [2]

1.4140 - 1.4180 [7]

1.423 [8]

Flash Point 51°C [81[9]

Vapor Pressure

0.2+0.4 mmHg at 25°C
(Predicted)

[8]

Solubility

Soluble in alcohol and ether;

almost insoluble in water.

[7]

Purity

Min. 98.0% (GC)

[2]

Safety and Handling

1,1-Dibutoxybutane is classified as a flammable liquid and vapor.[1][4][9] It is harmful if

swallowed, causes skin irritation, and may cause serious eye damage and respiratory irritation.

[10]

GHS Hazard Statements: H226, H302, H315, H318, H335, H336[10]
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Precautionary Statements:

Prevention: P210, P233, P240, P241, P242, P243, P261, P264, P270, P271, P280[10]

Response: P301+P317, P302+P352, P303+P361+P353, P304+P340, P305+P354+P338,
P319, P330[10]

Storage: P403+P235[4]

Disposal: P501[4]

Containers may explode when heated, and the substance may form explosive mixtures with air

at or above the flashpoint.[1] It is also moisture-sensitive.[2] When handling, it is crucial to use

non-sparking tools, take measures to prevent static discharge, and wear appropriate personal

protective equipment, including protective gloves, clothing, and eye/face protection.[1][10]

Synthesis and Reactions

1,1-Dibutoxybutane is commonly synthesized from butanol. One documented method
involves the use of a Cr/Activated Carbon (Cr/AC) catalyst.[11]

Experimental Protocol: Synthesis from n-Butanol

While a detailed, step-by-step protocol is not available from the provided search results, the

following outlines the general methodology for the synthesis of 1,1-Dibutoxybutane from n-

butanol using a Cr/AC catalyst as described in the literature.[11]

Catalyst Preparation:

Activate coconut shell carbon at 650 °C in a hydrogen atmosphere.

Wash the activated carbon with acetone in a Soxhlet apparatus, followed by washing with
1.0 M HCI.

Sieve the washed carbon to 60—-80 mesh.

Impregnate the activated carbon with a Cr(VI) solution.
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e Reduce the chromium-impregnated carbon with H2 at 650 °C to obtain the Cr/AC catalyst.
Synthesis of 1,1-Dibutoxybutane:
e The conversion of n-butanol to 1,1-Dibutoxybutane is carried out in an oven.

e The reaction is optimized by varying parameters such as temperature (450, 500, and 550
°C), catalyst amount (5, 10, and 15 g), and n-butanol flow rate (0.10, 0.50, and 0.90 mL/min).

e The resulting products are analyzed by Gas Chromatography-Mass Spectrometry (GC-MS)
and Proton Nuclear Magnetic Resonance (1H-NMR) to determine the conversion to 1,1-
Dibutoxybutane.

The highest reported yield of 53.42% was achieved at 450 °C with 5 g of Cr/AC catalyst and an
alcohol flow rate of 0.10 mL/min.[11]
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Caption: Key parameters influencing the synthesis of 1,1-Dibutoxybutane.
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Experimental Workflow for Synthesis and Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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